Cas no 10101-52-7 (Zirconium silicate)

Zirconium silicate (ZrSiO₄) is a chemically inert, high-temperature-resistant compound widely used in ceramics, refractories, and coatings. Its key advantages include exceptional thermal stability, withstanding temperatures up to 1,550°C, and high resistance to chemical corrosion, acids, and alkalis. The material exhibits low thermal expansion, ensuring dimensional stability in demanding applications. Its hardness (Mohs 7.5) and abrasion resistance make it suitable for wear-resistant coatings and grinding media. Zirconium silicate also serves as an opacifier in glazes and enamels due to its high refractive index. Its non-toxic nature and compatibility with other materials further enhance its utility in industrial and ceramic applications.
Zirconium silicate structure
Zirconium silicate structure
Product Name:Zirconium silicate
CAS No:10101-52-7
MF:O4SiZr
MW:183.3071
MDL:MFCD00085353
CID:48376
PubChem ID:24863949
Update Time:2025-10-29

Zirconium silicate Chemical and Physical Properties

Names and Identifiers

    • Zirconium Silicate
    • Silicic acid, zirconium(4+) salt (1:1)
    • Zirconium silicon teraoxide
    • Zirconium silicate,-325 mesh
    • Zirconium orthosilicate
    • Zirconium(IV) silicate
    • ZIRCON
    • ZrSiO4
    • acorite
    • Zircosil
    • auerbachite
    • Zironium Silicate
    • Zirconium(Ⅳ)silicate
    • zirconium(+4) cation
    • azorite=acorite
    • Zirconite
    • Hyacinth
    • Zircon (Zr(SiO4))
    • Zircosil 15
    • Standard SF 200
    • Ultrox 500W
    • zirconium(4+) silicate
    • Zirconium(IV) orthosilicate
    • Zirconium(IV) silicate (1:1)
    • Silicic acid (H4SiO4), zirconium(4+) salt (1:1)
    • 4SY8H89134
    • Excelopax
    • Micro-Pax
    • Zircosil 1
    • Micro-Pax SP
    • Zircon 30MY
    • Oscal 1224
    • A-PAX-SA
    • Tam 418
    • Zirconium orthosilicate (ZrSiO4)
    • S
    • Low grade ultra white zirconium silicate
    • Zircon powder
    • Q2342917
    • EINECS 215-690-0
    • Silicon zirconium oxide (SiZrO4)
    • UNII-4SY8H89134
    • DTXSID60892246
    • Zirconium(IV) silicate, nanopowder, <100 nm particle size (BET), 98.5% trace metals basis
    • Micro-Pax 20A
    • ZIRCON FLOUR 100
    • 1
    • ZIRCONIUM SILICATE [MI]
    • zirconium(4+);silicate
    • Zirconium silicate, <2 micron powder
    • SILICON ZIRCONIUM OXIDE (ZRSIO4)
    • EINECS 233-252-7
    • Im
    • Silicic acid, zirconium(4+) salt
    • 10101-52-7
    • Im-1.2
    • Zirconium(IV) silicate, -325 mesh
    • EINECS 239-019-6
    • Silicic acid (H4SiO4) zirconium(4+) salt (1:1)
    • 14940-68-2
    • Zirconium silicon oxide (ZrSiO4)
    • MFCD00085353
    • SILICIC ACID, ZIRCONIUM SALT (1:1)
    • ZIRCONIUM SILICON OXIDE
    • Zirconium Silicate Nanopowder
    • AKOS025243327
    • A-PAX 45M
    • MZ 1000B
    • GFQYVLUOOAAOGM-UHFFFAOYSA-N
    • ZIRCONIUM SILICATE [WHO-DD]
    • 1344-21-4
    • Zirconium silicate
    • MDL: MFCD00085353
    • Inchi: 1S/O4Si.Zr/c1-5(2,3)4;/q-4;+4
    • InChI Key: GFQYVLUOOAAOGM-UHFFFAOYSA-N
    • SMILES: [Zr+4].[Si]([O-])([O-])([O-])[O-]

Computed Properties

  • Exact Mass: 181.86100
  • Monoisotopic Mass: 181.861
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 19.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 92.2

Experimental Properties

  • Color/Form: Nanopowder.
  • Density: 4,56 g/cm3
  • Melting Point: 2550 °C
  • Boiling Point: No data available
  • Flash Point: oC
  • Solubility: Insoluble in water, acids, alkali and aqua regia.
  • Water Partition Coefficient: Insoluble in water, acids, alkali and aqua regia.
  • Stability/Shelf Life: Stable.
  • PSA: 92.24000
  • LogP: -0.85600
  • Sensitiveness: Sensitive to humidity
  • Merck: 14,10181
  • Solubility: Soluble in water.

Zirconium silicate Security Information

Zirconium silicate Customs Data

  • HS CODE:2839900001
  • Customs Data:

    China Customs Code:

    2839900001

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Amadis Chemical Company Limited
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(CAS:10101-52-7)Zirconium silicate
Order Number:A1207930
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Quantity:10kg
Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:10101-52-7)Zirconium silicate
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Quantity:200kg
Purity:99.9%
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(CAS:10101-52-7)
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:10101-52-7)ZIRCONIUM SILICATE
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:10101-52-7)Zirconium silicate
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Purity:99%
Quantity:10kg
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Suzhou Senfeida Chemical Co., Ltd
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Quantity:200kg
Price ($):Inquiry
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